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Chemical Identity and Environmental Profile of HMMM

Hexamethoxymethylmelamine (HMMM) is a melamine-based compound primarily used as a crosslinking

agent in the production of tires and coatings [1]. The following table summarizes its key identifiers and

predicted environmental distribution based on a 2021 fugacity-based modeling study [2].

Property Details and Values

IUPAC Name N2,N2,N4,N4,N6,N6-Hexakis(methoxymethyl)-1,3,5-triazine-2,4,6-

triamine [1]

Chemical Formula C15H30N6O6 [1]

Molar Mass 390.441 g·mol-1 [1]

Melting Point 40–42 °C [1]

Primary Use Crosslinking agent in tires and coatings; improves rubber-to-steel

cord adhesion [3] [1]

Environmental Source Leaches from tire wear particles into urban waters via road runoff [2]

[1]
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Property Details and Values

Predicted Environmental
Distribution

Primarily partitions into water [2]

Transformation, Persistence, and Comparative Data

HMMM does not remain as a single compound in the environment. It undergoes transformations, and the

resulting family of chemicals exhibits varying levels of persistence. The table below outlines the key

findings on its transformation products and their behavior.

Aspect Summary of Findings

Transformation
Products

HMMM readily transforms into numerous other compounds; 24 related
derivatives were studied [2].

Persistence Trend Persistence of transformation products declines with the loss of
methoxymethyl groups and the extent of transformation [2].

Persistence
Compared to Other
Contaminants

A framework for organophosphate flame retardants shows transformation
products can be an order-of-magnitude more persistent than parent

chemicals [4]. This suggests a similar risk scenario could exist for HMMM and
its transformation products, though a direct comparison is not provided in the

search results.

Experimental Protocols for Environmental Modeling

The core data comes from a modeling study. Here is a summary of the detailed methodology used in the

primary research paper:

1. Physico-chemical Property Estimation: The researchers used COSMO-RS solvation theory to

estimate key properties for HMMM and its 24 derivatives. These properties included aqueous
solubility, various partition coefficients (e.g., log KOW), vapour pressure, and melting point [2].

2. Environmental Fate Modeling: The estimated properties were used as inputs for the Equilibrium
Criterion (EQC) fugacity-based multimedia model. This model predicts the transport and
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distribution of chemicals in a standardized environment [2].

3. Emission Scenarios: The model was run under three different emission scenarios to understand
how these compounds would behave and distribute in the environment, consistently predicting a

tendency to partition into and be transported through water [2].

The following diagram illustrates the logical workflow of this experimental modeling approach.

Study Scope: HMMM and 24
transformation products

Step 1: Property Estimation
(COSMO-RS solvation theory)

Step 2: Environmental Modeling
(EQC fugacity model)

Inputs
physico-chemical

properties

Step 3: Scenario Analysis
(Three emission scenarios)

Key Findings:
• High affinity for water

• Persistence declines with transformation

Click to download full resolution via product page

Research Context and Limitations

Hexamethylolmelamine vs. HMMM: "Hexamethylolmelamine" is a related compound and a
precursor in the synthesis of HMMM resins [3] [5]. HMMM is the methoxylated form
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(hexamethoxymethylmelamine) and is the specific compound identified as an environmental

contaminant from tire wear [1].
Data Availability: The provided search results focus on modeling predictions. There is an absence of

quantitative, experimentally-measured data (e.g., half-lives in soil or water) for HMMM and its
transformation products, and no direct experimental comparison with alternative tire chemicals.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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